ethyl 2-[[2-[5-(5-methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-[5-(5-methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C28H29N3O5S3/c1-4-13-31-26(33)22-18(19-12-11-16(3)36-19)14-37-24(22)30-28(31)38-15-21(32)29-25-23(27(34)35-5-2)17-9-7-6-8-10-20(17)39-25/h4,11-12,14H,1,5-10,13,15H2,2-3H3,(H,29,32)
• InChI Key: HPROPJOOGFJMLO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CSC3=NC4=C(C(=CS4)C5=CC=C(O5)C)C(=O)N3CC=C
• Molecular Formula: C28H29N3O5S3
• Molecular Weight: 583.7 g/mol
• CAS No.: 379239-68-6

Description

Ethyl 2-[[2-[5-(5-methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C28H29N3O5S3 and its molecular weight is 583.7g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

The compound has been involved in studies detailing synthesis and chemical reactivity. For instance, derivatives of thieno[2,3-d]pyrimidin-4(3H)-ones have been synthesized through reactions involving ethyl 3-amino-5-phenylfuran-2-carboxylate with benzoyl isothiocyanate, leading to various pharmacologically active molecules. Such compounds exhibit promising antimicrobial activity, highlighting the versatility of this chemical backbone in drug development (Ghoneim et al., 2019). Another study discusses the synthesis of 2-aminothieno[2,3-d]thiazen-4-ones, derived from ethyl 2-benzoylthioureidothiophen-3-carboxylates, demonstrating the compound's role in generating new chemical structures with potential biological activities (Leistner et al., 1988).

Antimicrobial and Antifungal Activity

Compounds synthesized from ethyl 2-aminothiophene derivatives have been tested for their antimicrobial and antifungal properties. For instance, cycloalkylthiophene-Schiff bases and their metal complexes showed significant antibacterial activity against a range of pathogenic strains, indicating their potential as antimicrobial agents (Altundas et al., 2010). This suggests the utility of such chemical frameworks in designing new antimicrobial agents.

Structural and Spectroscopic Analysis

Detailed structural and spectroscopic analyses have been conducted on derivatives of ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. For instance, the crystal structure, FT-IR, 1H, and 13C NMR characterization, along with density functional theory calculations on certain derivatives, offer insights into their molecular geometry and potential electronic properties. Such studies are crucial for understanding the chemical and physical properties of these compounds, paving the way for their application in various fields, including material science and molecular engineering (Pekparlak et al., 2018).